N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H28N2O4/c1-26(2)20(19-12-8-10-16-9-6-7-11-18(16)19)15-25-24(27)17-13-21(28-3)23(30-5)22(14-17)29-4/h6-14,20H,15H2,1-5H3,(H,25,27)
• InChI Key: XTZAHEAFCSJKAO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC(=C(C(=C1)OC)OC)OC)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol

Description

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-3,4,5-trimethoxybenzamide, also known as DMTB, is a chemical compound that has been widely studied for its potential use in scientific research. DMTB is a benzamide derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Photophysical Studies and Molecular Imaging

• Molecular Imaging in Alzheimer's Disease

  A study utilized derivatives similar to the mentioned compound for positron emission tomography (PET) imaging to detect neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This application underscores the potential of such compounds in developing diagnostic tools for neurodegenerative diseases (Shoghi-Jadid et al., 2002).

• Fluorescent Probes for Biological Systems

  Research on the photophysical behavior of probes similar to the queried compound in various solvents provides foundational knowledge for using these compounds as fluorescent markers in biological studies, including understanding solvent effects on fluorescence emissions (Moreno Cerezo et al., 2001).

Chemical Synthesis and Characterization

• Organometallic Synthesis

  Studies demonstrate the synthesis of new derivatives through organometallic reactions, offering pathways for creating novel materials and catalysts with potential applications in synthesis and industry (Liu et al., 2009).

• Synthesis of Fluorescent Probes

  The development of fluorescent probes for detecting beta-amyloid aggregates highlights the versatility of naphthalene derivatives in biomedical research, particularly for Alzheimer’s disease diagnosis (Fa et al., 2015).

Environmental and Analytical Chemistry

• Gas-Phase Reactions of Polycyclic Aromatic Hydrocarbons: Research on the reactivity of alkylnaphthalenes with OH radicals offers insights into atmospheric chemistry and the environmental fate of polycyclic aromatic hydrocarbons, which could inform pollution control strategies (Phousongphouang & Arey, 2002).

Drug Design and Pharmacology

• Antibacterial Agents: Synthesis and evaluation of naphthalene derivatives for antibacterial properties provide a basis for developing new antimicrobial drugs, highlighting the chemical's potential in addressing antibiotic resistance (Ravichandiran et al., 2015).